Cas no 847744-27-8 (2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carboxylic acid
• CAS No: 847744-27-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 716458
• PubChem ID: 4962523
• Update Time: 2025-05-23

2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 2,5-dimethyl-1-(1-methylethyl)-
• 1-ISOPROPYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
• 2,5-dimethyl-1-propan-2-ylpyrrole-3-carboxylic acid
• HMS1699D05
• 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carboxylic acid
• CS-0233751
• 1-isopropyl-2,5-dimethylpyrrole-3-carboxylic acid
• G26573
• AKOS000264290
• J-504821
• DTXSID80407114
• SB62869
• Z94598698
• 1-ISOPROPYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLICACID
• EN300-13588
• 847744-27-8

• MDL： MFCD07323328
• Inchi： 1S/C10H15NO2/c1-6(2)11-7(3)5-9(8(11)4)10(12)13/h5-6H,1-4H3,(H,12,13)
• InChI Key： UUWRKNQFRGKDGI-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C=1C)C(C)C)=O

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 311.0±37.0 °C at 760 mmHg
• PSA: 42.23000
• LogP: 2.38400
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,5-dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carboxylic acid

Compound CAS No. 847744-27-8: 2,5-Dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carboxylic Acid

Compound CAS No. 847744-27-8, also known as 2,5-Dimethyl-1-(propan-2-yl)-1H-pyrrole-3-carboxylic acid, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of pyrrole carboxylic acids, which have gained significant attention in recent years due to their potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular formula of CAS No. 847744-27-8 is C₁₁H₁₆NO₃, with a molecular weight of approximately 196. g/mol. Its structure consists of a pyrrole ring substituted with two methyl groups at the 2 and 5 positions, an isopropyl group at the 1 position, and a carboxylic acid group at the 3 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of pyrrole carboxylic acids in drug discovery. For instance, researchers have explored the anti-inflammatory and anti-tumor properties of this compound class. A study published in *Journal of Medicinal Chemistry* demonstrated that CAS No. 847744-27-8 exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmaceutical applications, CAS No. 847744-27-8 has shown promise in materials science. Its ability to form stable metal complexes has led to its use in catalysis and sensor applications. A recent paper in *Chemical Communications* reported that this compound can act as a ligand for metal ions, forming complexes with enhanced stability and selectivity for certain substrates.

The synthesis of CAS No. 847744-27- typically involves multi-step organic reactions. A common approach includes the condensation of an aldehyde with an amine to form an imine intermediate, followed by cyclization to form the pyrrole ring. The substitution pattern is then achieved through selective alkylation or acylation steps. Recent advancements in catalytic methods have improved the yield and efficiency of these reactions, making large-scale production more feasible.

The physical properties of CAS No. 84 are also worth noting. It exists as a crystalline solid at room temperature with a melting point around 150°C and a boiling point above 300°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate, which facilitates its use in various chemical processes.

From an environmental perspective, CAS No. 8 has been studied for its biodegradability and toxicity profiles. Research indicates that it undergoes slow degradation under aerobic conditions but poses minimal toxicity to aquatic organisms at concentrations typically encountered in industrial settings.

In conclusion, CAS No. represents a valuable compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts.